6-Chloronaphtho[1,2-b]thien-4-yl methyl ether

• Molecular Formula: C13H9ClOS
• Molecular Weight: 248.73 g/mol
• IUPAC Name: 6-chloro-4-methoxybenzo[g][1]benzothiole
• InChI: InChI=1S/C13H9ClOS/c1-15-12-7-10-8(3-2-4-11(10)14)13-9(12)5-6-16-13/h2-7H,1H3
• InChI Key: OWQJGXPYCOCPDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CSC2=C3C=CC=C(C3=C1)Cl

Description

6-Chloronaphtho[1,2-b]thien-4-yl methyl ether is an organic compound that belongs to the class of aromatic ethers. This compound features a naphthalene ring fused with a thiophene ring, with a chlorine atom at the 6th position and a methyl ether group at the 4th position. Aromatic ethers like this one are known for their stability and unique chemical properties, making them valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloronaphtho[1,2-b]thien-4-yl methyl ether typically involves the following steps:

Formation of the Naphtho[1,2-b]thiophene Core: This can be achieved through a cyclization reaction involving a suitable precursor, such as a 2-alkynylthiophene, under acidic or basic conditions.

Chlorination: The naphtho[1,2-b]thiophene core is then chlorinated at the 6th position using reagents like thionyl chloride (SOCl2) or phosphorus pentachloride (PCl5).

Etherification: Finally, the chlorinated compound undergoes etherification with methanol in the presence of a base like sodium hydride (NaH) or potassium carbonate (K2CO3) to introduce the methyl ether group.

Industrial Production Methods

Industrial production of 6-Chloronaphtho[1,2-b]thien-4-yl methyl ether follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Continuous flow reactors and automated systems are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

6-Chloronaphtho[1,2-b]thien-4-yl methyl ether can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) to reduce the aromatic rings or the chlorine substituent.

Substitution: Nucleophilic substitution reactions can occur at the chlorine position using nucleophiles like amines or thiols to form substituted derivatives.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, H2O2

Reduction: H2, Pd/C, NaBH4

Substitution: NaOH, NH3, RSH (thiols)

Major Products

Oxidation: Quinones, hydroxylated derivatives

Reduction: Dechlorinated compounds, hydrogenated derivatives

Substitution: Amino derivatives, thiol-substituted compounds

Scientific Research Applications

6-Chloronaphtho[1,2-b]thien-4-yl methyl ether has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Chloronaphtho[1,2-b]thien-4-yl methyl ether depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The chlorine and ether groups can influence the compound’s binding affinity and selectivity towards its molecular targets.

Comparison with Similar Compounds

Similar Compounds

6-Bromonaphtho[1,2-b]thien-4-yl methyl ether: Similar structure with a bromine atom instead of chlorine.

6-Fluoronaphtho[1,2-b]thien-4-yl methyl ether: Similar structure with a fluorine atom instead of chlorine.

6-Methylnaphtho[1,2-b]thien-4-yl methyl ether: Similar structure with a methyl group instead of chlorine.

Uniqueness

6-Chloronaphtho[1,2-b]thien-4-yl methyl ether is unique due to the presence of the chlorine atom, which can significantly influence its reactivity and interaction with other molecules. The chlorine substituent can enhance the compound’s electrophilicity, making it more reactive in substitution reactions compared to its bromine or fluorine analogs.